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Compound of Interest

Compound Name: 1,2-Dibromoheptane

Cat. No.: B1620216

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isomers of the molecular
formula C7H14Br2. Due to the vast number of possible structural and stereoisomers, this
document focuses on representative examples of linear and branched-chain dibromoheptanes.
It includes their IUPAC nomenclature, available quantitative physical and spectroscopic data,
detailed experimental protocols for their synthesis, and visualizations of relevant chemical
pathways.

Introduction to the Isomers of C7H14Br2

The molecular formula C7H14Br2 represents a diverse range of acyclic and cyclic dibrominated
hydrocarbons. The structural isomerism arises from variations in the carbon skeleton (linear vs.
branched) and the positions of the two bromine atoms on the carbon chain. Furthermore,
stereoisomerism (enantiomers and diastereomers) is possible in isomers with chiral centers.
This guide will explore a selection of these isomers to provide a foundational understanding of
their chemical properties and synthesis.

IUPAC Nomenclature and Structures of Selected
C7H14Br2 Isomers

The systematic naming of these compounds follows the IUPAC rules for nomenclature of
organic chemistry. The longest carbon chain containing the bromine atoms is identified as the
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parent alkane, and the positions of the bromine substituents are indicated by numerical locants.

Table 1: IUPAC Names and Structures of Selected Linear Dibromoheptane Isomers

IUPAC Name

Molecular Structure

1,1-Dibromoheptane

CH3(CH2)5CHBr2

1,2-Dibromoheptane

CH3(CH2)4CHBrCH2Br

1,3-Dibromoheptane

CH3(CH2)3CHBrCH2CH2Br

1,4-Dibromoheptane

CH3(CH2)2CHBr(CH2)3Br

1,5-Dibromoheptane

CH3CHBr(CH2)4Br

1,6-Dibromoheptane

CH3CHBr(CH2)4CH2Br

1,7-Dibromoheptane

Br(CH2)7Br

2,2-Dibromoheptane

CH3(CH2)4CBr2CHs3

2,3-Dibromoheptane

CH3(CH2)3CHBrCHBICH3

2,4-Dibromoheptane

CH3(CH2)2CHBrCH2CHBICH3

2,5-Dibromoheptane

CH3CHBrCH2CH2CHBrCH2CH3

2,6-Dibromoheptane

CH3CHBr(CH2)3CHBrCH3

3,3-Dibromoheptane

CH3CH2CBr2(CH2)3CH3

3,4-Dibromoheptane

CH3CH2CHBIrCHBr(CH2)2CH3

3,5-Dibromoheptane

CH3CH2CHBrCH2CHBrCH2CH3

4,4-Dibromoheptane

(CH3CH2CH2)2CBr2

Table 2: IUPAC Names and Structures of Selected Branched-Chain Dibromoheptane Isomers
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IUPAC Name Molecular Structure
1,2-Dibromo-3,3-dimethylpentane[1] (CH3)2C(C2H5)CHBrCH2Br
1,5-Dibromo-3,3-dimethylpentane[2] BrCH2CH2C(CH3)2CH2CH2Br
1,5-Dibromo-3-ethylpentane[3] BrCH2CH2CH(C2H5)CH2CH2Br
2,3-Dibromo-3-ethylpentane[4] CH3CHBrCBr(C2H5)2
2,3-Dibromo-3-methylhexane[5] CH3CH2CH2CBr(CH3)CHBrCH3
2,3-Dibromo-2,3-dimethylpentane[6] CH3CH2CBr(CH3)CBr(CH3)2

Quantitative Data Presentation

This section summarizes the available physical and spectroscopic data for a selection of
C7H14Br2 isomers in a structured format to facilitate comparison.

Table 3: Physical Properties of Selected Dibromoheptane Isomers

IUPAC Name Boiling Point (°C) Density (g/lcm3) Refractive Index
1,1-Dibromoheptane 225.6 at 760 mmHg[7]  1.51[7] 1.4980[7]
1,2-Dibromoheptane 228 at 760 mmHg|8] 1.51[8] 1.4986[8]
1,7-Dibromoheptane 255 1.51 at 25 °C 1.503

2,3-Dibromoheptane 224.92 (estimate)[9] 1.5944 (estimate)[9] 1.4992[9]

3,4-Dibromoheptane - - -

Data for some isomers is limited or estimated.

Table 4: Spectroscopic Data for 1,7-Dibromoheptane
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Proton (*H) NMR (CDCIls) Chemical Shift (ppm)
-CH2Br 3.410[10]
-CH2-CH:Br 1.860[10]
-CH2-CH2-CH2Br 1.451[10]
Central -CH2- 1.352[10]

Note: Specific peak assignments may vary slightly depending on the solvent and instrument
frequency.

Experimental Protocols

Detailed methodologies for the synthesis of specific C7H14Br2 isomers are crucial for
reproducibility in a research setting.

Synthesis of 1,2-Dibromoheptane via Bromination of 1-
Heptene

This protocol describes the electrophilic addition of bromine to 1-heptene to yield 1,2-
dibromoheptane.[11][12][13]

Materials:

1-Heptene

e Bromine

e Dichloromethane (CH2Cl2)

e Sodium thiosulfate solution (aqueous)

e Sodium bicarbonate solution (aqueous, saturated)
e Brine (saturated aqueous NaCl solution)

¢ Anhydrous magnesium sulfate (MgSOQOa)
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e Round-bottom flask

e Dropping funnel

o Magnetic stirrer and stir bar

e Separatory funnel

e Rotary evaporator

Procedure:

 In a round-bottom flask, dissolve 1-heptene in dichloromethane.
e Cool the solution in an ice bath.

e Slowly add a solution of bromine in dichloromethane dropwise from a dropping funnel with
continuous stirring. The disappearance of the bromine color indicates the progress of the
reaction.

 After the addition is complete, allow the reaction mixture to stir for an additional 30 minutes
at room temperature.

e Quench the reaction by adding sodium thiosulfate solution to remove any unreacted
bromine.

o Transfer the mixture to a separatory funnel and wash sequentially with sodium bicarbonate
solution and brine.

e Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and remove the solvent under reduced pressure using a rotary
evaporator to obtain crude 1,2-dibromoheptane.

e The product can be further purified by vacuum distillation.

Synthesis of 1,7-Dibromoheptane from 1,7-Heptanediol

This protocol outlines the conversion of a diol to a dibromoalkane using hydrobromic acid.[14]
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Materials:

1,7-Heptanediol

e Hydrobromic acid (48% aqueous solution)
e Concentrated sulfuric acid

e Sodium carbonate solution (saturated)

o Water

e Anhydrous calcium chloride

e Round-bottom flask with reflux condenser

e Heating mantle

e Separatory funnel

« Distillation apparatus

Procedure:

e To a round-bottom flask, add 48% hydrobromic acid and concentrated sulfuric acid.
e Add 1,7-heptanediol to the acidic solution.
o Heat the mixture to reflux for several hours.

 After cooling, transfer the mixture to a separatory funnel and separate the lower organic
layer.

e Wash the organic layer with saturated sodium carbonate solution and then with water.
e Dry the crude product with anhydrous calcium chloride.

e Purify the 1,7-dibromoheptane by vacuum distillation.
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Mandatory Visualizations
Reaction Pathway: Synthesis of 1,2-Dibromoheptane

The following diagram illustrates the electrophilic addition mechanism for the synthesis of 1,2-

dibromoheptane from 1-heptene.

Reactants

Intermediate Product

Bromonium ion Nucleophilic attack by Br- 1,2-Dibromoheptane

1-Heptene Electrophilic attack

Click to download full resolution via product page

Synthesis of 1,2-Dibromoheptane via Electrophilic Addition.

Experimental Workflow: Purification of Dibromoheptane

The following diagram outlines a general workflow for the purification of a synthesized

dibromoheptane isomer.
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Crude Reaction Mixture
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Liquid-Liquid Extraction

l
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General Purification Workflow for Dibromoheptanes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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